Cas no 2229684-05-1 (4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione)

• Product Name: 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione
• CAS No: 2229684-05-1
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 6376747
• PubChem ID: 165620361
• Update Time: 2025-10-30

4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione
• 2229684-05-1
• EN300-1880707

• Inchi： 1S/C14H14O3/c1-10(7-11-5-3-2-4-6-11)12-8-13(15)17-14(16)9-12/h2-7,12H,8-9H2,1H3/b10-7-
• InChI Key： DOFSQPWEXXMGIO-YFHOEESVSA-N
• SMILES： O1C(CC(/C(/C)=C\C2C=CC=CC=2)CC1=O)=O

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione

Comprehensive Overview of 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione (CAS No. 2229684-05-1): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione (CAS No. 2229684-05-1) has emerged as a compound of significant interest due to its unique structural features and potential applications. This oxane-derived dione is characterized by a phenylpropene moiety, which contributes to its reactivity and versatility in synthetic pathways. Researchers and industry professionals are increasingly exploring its role in drug discovery, material science, and flavor/fragrance formulations, aligning with current trends in sustainable and high-value chemical innovation.

The molecular structure of 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione combines a cyclic dione core with an unsaturated side chain, making it a promising candidate for Michael addition reactions and cycloadditions. Such reactivity is highly sought after in the development of biocompatible polymers and targeted therapeutics, areas that dominate modern scientific discourse. Recent studies highlight its potential as a building block for bioactive molecules, particularly in oncology and neurology research, where modified diones show enzyme inhibitory properties.

From an industrial perspective, the demand for CAS 2229684-05-1 has grown alongside advancements in green chemistry. Its synthesis often employs catalytic methods to minimize waste, resonating with the global push for eco-friendly production. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for pharmaceutical-grade applications. Users frequently search for "synthetic routes for oxane diones" or "4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione suppliers," reflecting its commercial relevance.

In fragrance chemistry, the compound’s phenylpropene segment contributes to aromatic profiles, making it valuable for perfume fixatives. This aligns with consumer trends favoring long-lasting scents and natural analogs. Additionally, its thermal stability (decomposition point: ~250°C) suits applications in high-performance coatings, a sector experiencing rapid growth due to aerospace and automotive innovations.

Ongoing research explores the structure-activity relationship (SAR) of 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione derivatives, addressing common queries like "how to modify oxane diones for enhanced bioactivity." Computational modeling (DFT studies) aids in predicting its interactions with biological targets, streamlining drug design pipelines. Patent analyses reveal increasing filings for its use in antioxidant formulations and cosmeceuticals, underscoring its cross-industry appeal.

To ensure safe handling, technical datasheets emphasize standard laboratory precautions (e.g., PPE, ventilation), though it is not classified as hazardous under major regulatory frameworks. Storage recommendations (-20°C in amber vials) preserve its stability, a detail often queried by procurement specialists. As the scientific community prioritizes molecular diversity libraries, this compound’s scalable synthesis and derivatization potential position it as a staple in R&D toolkits.

In summary, 4-(1-phenylprop-1-en-2-yl)oxane-2,6-dione (CAS No. 2229684-05-1) exemplifies the convergence of synthetic elegance and applied utility. Its multifaceted roles—from pharmaceutical intermediates to specialty chemicals—mirror the interdisciplinary nature of modern chemistry. Future directions may focus on its catalytic asymmetric synthesis and biodegradability studies, addressing both academic curiosity and industrial needs.